4,4-Difluoro-1-(4-methoxyphenyl)butane-1,3-dione

• IUPAC Name: 4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione
• InChI: InChI=1S/C11H10F2O3/c1-16-8-4-2-7(3-5-8)9(14)6-10(15)11(12)13/h2-5,11H,6H2,1H3
• InChI Key: IHLFDMHYDXVXHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC(=O)C(F)F
• Molecular Formula: C11H10F2O3
• Molecular Weight: 228.19 g/mol

Description

“4,4-Difluoro-1-(4-methoxyphenyl)butane-1,3-dione” is a chemical compound with the molecular formula C11H10F2O3. It has a molecular weight of 228.2. The IUPAC name for this compound is 4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione.

Molecular Structure Analysis

The SMILES string for this compound is O=C(C1=CC=C(OC)C=C1)CC(C(F)F)=O. This provides a textual representation of the compound’s structure.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Chaudhari (2012) demonstrates the synthesis of derivatives from a mixture including 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione. These compounds were evaluated for antimicrobial activity, indicating their potential use in developing new antimicrobial agents (Chaudhari, 2012).

Reaction Mechanisms and Structural Studies

• Research by Ahumada et al. (2014) explores the deacetylation of chiral ferrocenyl-containing β-diketones, including 1-(4-methoxyphenyl)-2-(1-ferrocenylethyl)-butane-1,3-dione. This study contributes to the understanding of reaction mechanisms involving β-diketones (Ahumada et al., 2014).

Applications in Material Science

• A study by Islam et al. (2006) involves the synthesis and characterization of aryl-substituted β-diketonato-ruthenium(II)-polypyridyl sensitizers for applications in dye-sensitized solar cells. This indicates the potential of such compounds in renewable energy technologies (Islam et al., 2006).

Analytical Applications

• Kopylovich et al. (2011) used 1-Phenyl-2-(2-hydroxyphenylhydrazo)butane-1,3-dione as an effective ionophore for copper-selective poly(vinyl) chloride membrane electrodes. This highlights its use in analytical chemistry for the detection of copper ions (Kopylovich et al., 2011).

Photoluminescent Properties

• Wang et al. (2015) conducted a study on the synthesis and photoluminescent behavior of Eu(III) complexes with 4,4,4-trifluoro-1-(6-methoxy-naphthalen-2-yl)-butane-1,3-dione, revealing potential applications in luminescent materials (Wang et al., 2015).

Structural and Thermal Properties

• Mahmudov et al. (2011) examined the structural and thermal properties of cyano-substituted azoderivatives of β-diketones. Such studies are crucial for understanding the stability and application potential of these compounds in various fields (Mahmudov et al., 2011).

Mechanism of Action

Target of Action

It is known that this compound is often used as an intermediate in organic synthesis , suggesting that its targets could be a variety of organic molecules that it helps to synthesize.

Mode of Action

The compound’s mode of action is primarily through its participation in various reactions such as coupling reactions and condensation reactions . Its unique structure, which includes a 1,3-diketone backbone with a 4-methoxyphenyl group and two fluorine atoms attached to one of the carbon atoms, allows it to participate in these reactions .

Result of Action

The result of the action of 4,4-Difluoro-1-(4-methoxyphenyl)butane-1,3-dione is the synthesis of various organic compounds with specific structures and properties . The exact molecular and cellular effects would depend on the specific compounds that it helps to synthesize.